Cas no 66791-83-1 (Androstan-17-one,3,16-dihydroxy-, (3a,5a,16b)- (9CI))

• Product Name: Androstan-17-one,3,16-dihydroxy-, (3a,5a,16b)- (9CI)
• CAS No: 66791-83-1
• MF: C₁₉H₃₀O₃
• MW: 306.439706325531
• CID: 521178
• PubChem ID: 191817
• Update Time: 2025-04-19

Androstan-17-one,3,16-dihydroxy-, (3a,5a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstan-17-one,3,16-dihydroxy-, (3a,5a,16b)- (9CI)
• (3R,5S,8R,9S,10S,13S,14S,16S)-3,16-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• 16beta-Hydroxyandrosterone
• Androstan-17-one, 3,16-dihydroxy-, (3alpha,5alpha,16beta)-
• SCHEMBL1418641
• 3-alpha,16beta-Dihydroxyandrostan-17-one
• DTXSID70985355
• 3,16-dihydroxyandrostan-17-one
• 66791-83-1

• Inchi： 1S/C19H30O3/c1-18-7-5-12(20)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(21)17(19)22/h11-16,20-21H,3-10H2,1-2H3/t11-,12+,13+,14-,15-,16-,18-,19-/m0/s1
• InChI Key： HLQYTKUIIJTNHH-RWUIUEHLSA-N
• SMILES： O[C@@H]1C([C@@]2(C)CC[C@@H]3[C@@]4(C)CC[C@H](C[C@@H]4CC[C@H]3[C@@H]2C1)O)=O

Computed Properties

• Exact Mass: 306.2196
• Monoisotopic Mass: 306.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.158
• Boiling Point: 454.7°C at 760 mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.556
• PSA: 57.53